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Compound of Interest

Compound Name: 2-Diethylaminoethyl hexanoate

Cat. No.: B087846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Diethylaminoethyl
hexanoate (DA-6), a plant growth regulator, to enhance wheat yield and quality. The

information is based on current scientific literature and is intended for research and

development purposes.

Introduction
2-Diethylaminoethyl hexanoate (DA-6) is a synthetic tertiary amine that acts as a plant

growth regulator, demonstrating beneficial effects on a variety of crops, including wheat.[1][2][3]

It has been shown to increase photosynthetic rates, promote biomass accumulation, and

improve germination.[1][4] In wheat, the application of DA-6, particularly after anthesis, has

been found to significantly increase grain weight and protein content.[1][5] This document

outlines the protocols for its application and summarizes the key findings from relevant studies.

Mechanism of Action
DA-6 application in wheat has been shown to regulate several key metabolic and signaling

pathways. Transcriptome analysis of wheat treated with DA-6 revealed an upregulation of

genes involved in:

Sucrose and Starch Metabolism: DA-6 enhances the synthesis of sucrose in flag leaves (the

source) and starch in the seeds (the sink), contributing to increased grain weight.[1]
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Protein Processing: Genes related to protein processing in the endoplasmic reticulum are

upregulated in both the stems and seeds, leading to higher seed protein content.[1]

Plant Hormone Signal Transduction: DA-6 appears to primarily regulate the abscisic acid

(ABA) signal transduction pathway.[1] It has also been shown to increase the content of

indole-3-acetic acid (IAA), zeatin riboside (ZR), and gibberellic acid (GA3) while decreasing

ABA content in other plants.[4][6]

The dissipation half-life of DA-6 is relatively short, ranging from 1.1 to 8.2 days depending on

the crop and environmental conditions, which is beneficial for its safe use.[1]

Data Summary
The following tables summarize the quantitative data from a key study on the effects of post-

anthesis application of DA-6 on wheat (cv. Shannong 23) over two growing seasons.

Table 1: Effect of DA-6 Concentration on 1000-Grain Weight in Wheat

Treatment (DA-6
Concentration)

1000-Grain Weight (g) -
2017

1000-Grain Weight (g) -
2018

C0 (0 g/L) 40.5 ± 0.8 42.1 ± 0.6

C2 (2 g/L) 42.3 ± 0.7 43.5 ± 0.5

C4 (4 g/L) 43.8 ± 0.9 45.2 ± 0.7

C6 (6 g/L) 44.6 ± 0.6 46.3 ± 0.8

Data adapted from Wen et al., 2019.[1]

Table 2: Effect of DA-6 Concentration on Seed Protein Content in Wheat
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Treatment (DA-6
Concentration)

Seed Protein Content (%) -
2017

Seed Protein Content (%) -
2018

C0 (0 g/L) 12.8 ± 0.3 13.1 ± 0.2

C2 (2 g/L) 13.5 ± 0.2 13.8 ± 0.3

C4 (4 g/L) 14.2 ± 0.4 14.5 ± 0.2

C6 (6 g/L) 14.1 ± 0.3 14.3 ± 0.4

Data adapted from Wen et al., 2019.[1]

Experimental Protocols
This section provides a detailed methodology for the application of DA-6 to wheat in a research

setting, based on established studies.[1]

1. Preparation of DA-6 Solution

Materials:

2-Diethylaminoethyl hexanoate (DA-6) powder (e.g., 98.5% purity)

Distilled water

Organic silicone surfactant

Analytical balance

Volumetric flasks

Magnetic stirrer and stir bar

Procedure:

Determine the desired concentrations for the experiment. Based on existing research,

effective concentrations range from 2 g/L to 6 g/L.[1] A control of 0 g/L (distilled water with

surfactant) should always be included.
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For a 4 g/L solution, for example, weigh 4.0 g of DA-6 powder.

Dissolve the DA-6 powder in a final volume of 1 L of distilled water. Use a magnetic stirrer

to ensure complete dissolution.

Add an organic silicone surfactant to the solution at a rate of 1 mL/L to improve adhesion

and coverage on the wheat plants.

Prepare fresh solutions on the day of application.

2. Field Application Protocol

Experimental Design:

Use a randomized complete block design with multiple replications (e.g., 3-4 plots per

treatment).

Ensure each plot is of a sufficient size to obtain representative yield data and minimize

edge effects.

Plant Material:

Use a certified wheat variety (e.g., Shannong 23).[1]

Follow standard agronomic practices for fertilization and irrigation.

Application Timing:

The optimal timing for application to enhance grain filling is one week after anthesis.[1]

Anthesis is the period when the flowers are open and pollination occurs.

Application Method:

Use a calibrated sprayer to ensure uniform application.

Apply the DA-6 solution as a foliar spray, ensuring thorough coverage of the flag leaves,

stems, and spikes.
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The application volume will depend on the sprayer and crop density but should be

sufficient to wet the plant surfaces without excessive runoff.

Data Collection:

At maturity, harvest the central rows of each plot to determine grain yield.

Measure the 1000-grain weight from a representative sample of harvested grains.

Analyze the grain for protein content using standard methods (e.g., Kjeldahl or near-

infrared spectroscopy).

For molecular studies, collect tissue samples (flag leaves, stems, seeds) at specific time

points after application (e.g., 24 days after anthesis for transcriptome analysis).[1]

Visualizations
The following diagrams illustrate the proposed signaling pathway of DA-6 in wheat and a

typical experimental workflow.
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Click to download full resolution via product page

Caption: Proposed signaling pathway of DA-6 in wheat.
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Caption: Experimental workflow for DA-6 application in wheat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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